Cas no 583050-67-3 (1,1'-1Benzothieno3,2-b1benzothiophene-2,7-diylbis1-octanone)

• Product Name: 1,1'-1Benzothieno3,2-b1benzothiophene-2,7-diylbis1-octanone
• CAS No: 583050-67-3
• MF: C₃₀H₃₆O₂S₂
• MW: 492.735646247864
• CID: 3204255
• PubChem ID: 85856735
• Update Time: 2025-05-20

1,1'-1Benzothieno3,2-b1benzothiophene-2,7-diylbis1-octanone Chemical and Physical Properties

Names and Identifiers

• 1-OCTANONE, 1,1'-[1]BENZOTHIENO[3,2-B][1]BENZOTHIOPHENE-2,7-DIYLBIS-
• 1,1'-(Benzo[b]benzo[4,5]thieno[2,3-d]thiophene-2,7-diyl)bis(octan-1-one)
• 1,1'-[1]Benzothieno[3,2-b][1]benzothiophene-2,7-diylbis[1-octanone]
• 583050-67-3
• 1,1''-[1]Benzothieno[3,2-b][1]benzothiophene-2,7-diylbis[1-octanone]
• 1,1'-1Benzothieno3,2-b1benzothiophene-2,7-diylbis1-octanone

• Inchi： 1S/C30H36O2S2/c1-3-5-7-9-11-13-25(31)21-15-17-23-27(19-21)33-30-24-18-16-22(20-28(24)34-29(23)30)26(32)14-12-10-8-6-4-2/h15-20H,3-14H2,1-2H3
• InChI Key： JDLYZMYANFZDMH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C2=C1C1C=CC(=CC=1S2)C(CCCCCCC)=O)C(CCCCCCC)=O

Computed Properties

• Exact Mass: 492.21567273Da
• Monoisotopic Mass: 492.21567273Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 90.6Ų

Additional information on 1,1'-1Benzothieno3,2-b1benzothiophene-2,7-diylbis1-octanone

Introduction to 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) (CAS No. 583050-67-3)

1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone), with the CAS number 583050-67-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which features a central benzothiophene core flanked by two octanone groups. The intricate architecture of this molecule not only contributes to its stability but also imparts a range of functional properties that make it a valuable candidate for various applications.

The molecular formula of 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) is C₃₄H₄₀O₂S₂. The presence of sulfur atoms in the benzothiophene core and the long alkyl chains in the octanone groups endows this compound with both aromatic and aliphatic characteristics. These features are crucial for its potential use in areas such as organic electronics, pharmaceuticals, and advanced materials.

In recent years, research on 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) has focused on its electronic properties and its potential as a building block for organic semiconductors. Studies have shown that this compound exhibits excellent charge transport properties and high thermal stability. These attributes make it an attractive material for use in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices.

The synthesis of 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the coupling of 2-bromo-7-(octanoyl)benzothiophene with 7-(octanoyl)benzothiophen-2-ylboronic acid using palladium-catalyzed cross-coupling reactions. This method ensures high yields and purity of the final product.

Beyond its applications in electronics, 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) has also shown promise in the pharmaceutical industry. Preliminary studies suggest that this compound may have potential as a lead molecule for the development of new drugs. Its unique structure and functional groups provide a platform for further chemical modifications to optimize its biological activity and pharmacological properties.

In the context of drug discovery, researchers are exploring the ability of 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) to interact with specific biological targets. For instance, its ability to modulate enzyme activity or bind to receptor sites is being investigated to identify potential therapeutic applications. These studies are still in their early stages but hold significant promise for future developments.

The environmental impact of 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) is another area of active research. Ensuring that the synthesis and use of this compound are sustainable and environmentally friendly is crucial for its widespread adoption. Efforts are being made to develop greener synthetic methods and to assess the biodegradability and toxicity of this compound.

In conclusion, 1,1'-1-Benzothieno[3,2-b][1,1]benzothiophene-2,7-diylbis(1-octanone) (CAS No. 583050-67-3) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and functional properties make it a valuable material for both electronic devices and pharmaceutical research. Ongoing studies continue to uncover new insights into its behavior and potential uses, highlighting its significance in the scientific community.